Cas no 521084-22-0 (1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester
• CAS No: 521084-22-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1575810
• PubChem ID: 17960632
• Update Time: 2025-04-21

1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester
• methyl 1-pentylimidazole-4-carboxylate
• 521084-22-0
• Methyl 1-pentyl-1H-imidazole-4-carboxylate
• SCHEMBL5726708
• methyl 1-pentyl-1H-imidazole 4-carboxylate
• MHAGAOCGZRPODX-UHFFFAOYSA-N
• DTXSID90591770

• Inchi： 1S/C10H16N2O2/c1-3-4-5-6-12-7-9(11-8-12)10(13)14-2/h7-8H,3-6H2,1-2H3
• InChI Key： MHAGAOCGZRPODX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C=N1)CCCCC)=O

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12